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Compound Focus: Tofimilast

CAS No.: 185954-27-2

Cat. No.: S545531

Tofimilast was an inhaled PDE4 inhibitor investigated for the treatment of asthma and Chronic Obstructive
Pulmonary Disease (COPD). The available information indicates that its clinical development has been

discontinued [1] [2] [3].

The search results suggest that Tofimilast, along with other early inhaled PDE4 inhibitors like AWD-12-281
and UK-500,001, failed to demonstrate efficacy in Phase II clinical trials, leading to the halt in their
development [1] [2]. One review notes that these compounds had modest potency, which likely contributed

to their lack of clinical success [1].

Comparison with Other PDE4 Inhibitors

The table below summarizes how Tofimilast compares to other key PDE4 inhibitors, based on the

information available.

. Route of Key Development Status
Inhibitor o . o Noted Challenges
Administration & Findings
Tofimilast Inhaled Development discontinued Failed to demonstrate clinical
after Phase Il trials for efficacy; cited as having modest

COPD and asthma [1] [2] potency [1].
[3].
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. Route of Key Development Status
Inhibitor o ) o Noted Challenges
Administration & Findings
Roflumilast Oral Approved for clinical use in Narrow therapeutic window; side
severe COPD patients with  effects (diarrhea, nausea, weight
chronic bronchitis [4] [1]. loss) lead to high discontinuation

rates [4] [1].

Cilomilast Oral Development terminated Frequent gastrointestinal side-
after Phase lll trials failed to  effects [3].
meet efficacy endpoints [3].

Tanimilast Inhaled Reached Phase Il clinical Aims to overcome systemic side
(CHF6001) development as of 2021 [1]  effects; development is ongoing to
[2]. establish efficacy and safety [1].

PDEA4 Inhibition Pathway and Drug Design

To understand the context of these drug developments, the following diagram illustrates the mechanism of
PDE4 inhibitors. The push towards inhaled administration, as seen with Tofimilast and Tanimilast, is a direct
effort to create a therapeutic effect in the lungs while minimizing systemic exposure and the associated side

effects [1].
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Research Implications and Alternatives

The discontinued development of Tofimilast highlights the historical challenge in creating a potent and well-
tolerated inhaled PDE4 inhibitor [1]. The ongoing clinical trials for Tanimilast represent a continued effort
in this field. Researchers looking for model assay validation methodologies might find useful information in

studies on roflumilast, for which several stability-indicating HPLC methods have been developed and
validated [5] [6].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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